![molecular formula C15H14ClN B3372229 Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- CAS No. 88450-61-7](/img/structure/B3372229.png)
Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]-
Overview
Description
Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- is a chemical compound with the molecular formula C16H16ClN. It is also known as 3-Chloro-4-methyl-N-(p-tolyl)aniline or CMTA. This compound has been widely used in scientific research for its various properties and applications.
Mechanism of Action
The mechanism of action of Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties. It has also been shown to have antitumor activity.
Advantages and Limitations for Lab Experiments
One of the advantages of using Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- in lab experiments is its availability and ease of synthesis. It is also relatively inexpensive compared to other compounds used in scientific research. However, one of the limitations of using this compound is its potential toxicity and harmful effects on the environment.
Future Directions
There are several future directions for research involving Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]-. One area of research could focus on its potential use as a therapeutic agent for the treatment of various diseases. Another area of research could focus on its environmental impact and ways to mitigate its harmful effects. Additionally, further research could be conducted to better understand its mechanism of action and potential interactions with other compounds in the body.
Scientific Research Applications
Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- has been widely used in scientific research for its various properties and applications. It has been used as a starting material for the synthesis of various other compounds. It has also been used as a reagent in organic synthesis reactions.
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-1-(4-methylphenyl)methanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN/c1-11-3-6-13(7-4-11)10-17-14-8-5-12(2)15(16)9-14/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYMDTJKFACBBBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NC2=CC(=C(C=C2)C)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00402262 |
Source
|
| Record name | Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00402262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88450-61-7 |
Source
|
| Record name | Benzenamine, 3-chloro-4-methyl-N-[(4-methylphenyl)methylene]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00402262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-CHLORO-4-METHYL-N-(4-METHYLBENZYLIDENE)ANILINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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